2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C14H10BrF2NO/c15-10-3-1-9(2-4-10)7-14(19)18-13-6-5-11(16)8-12(13)17/h1-6,8H,7H2,(H,18,19)
• InChI Key: PCBFPSQDCWQCNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C=C(C=C2)F)F)Br
• Molecular Formula: C14H10BrF2NO
• Molecular Weight: 326.14 g/mol

Description

2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide, also known as BDA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects. BDA belongs to the class of compounds known as arylacetamides, which have been shown to have a range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide has been shown to enhance the release of acetylcholine, a neurotransmitter that is important for learning and memory.
Biochemical and Physiological Effects
Studies have shown that 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide can reduce inflammation and pain in animal models of arthritis and neuropathic pain. 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide has been shown to have a protective effect on neurons, which may be beneficial for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in large quantities. 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide is also stable under a range of conditions and can be stored for extended periods of time. However, 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide has some limitations for use in laboratory experiments. It is not very water-soluble, which can make it difficult to administer to animals or to use in certain assays. Additionally, 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide has not been extensively studied in humans, so its safety and efficacy in humans is not well-established.

Future Directions

There are several potential future directions for research on 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide. One area of interest is the development of 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide derivatives with improved pharmacological properties, such as increased water-solubility. Another potential direction is the investigation of 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide as a treatment for other neurological disorders, such as multiple sclerosis or epilepsy. Additionally, further studies are needed to better understand the mechanism of action of 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide and its potential therapeutic uses.

Synthesis Methods

2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide can be synthesized through a multi-step process that involves the reaction of 4-bromobenzoyl chloride with 2,4-difluoroaniline, followed by the addition of acetic anhydride and hydrochloric acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic effects. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. 2-(4-bromophenyl)-N-(2,4-difluorophenyl)acetamide has also been investigated for its potential use as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.